N-[3-(acetylamino)-1,2,4-thiadiazol-5-yl]-1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(3-acetamido-1,2,4-thiadiazol-5-yl)-1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C21H15ClN8O3S/c1-10-17(19(32)24-21-25-20(28-34-21)23-11(2)31)26-29-30(10)14-7-8-16-15(9-14)18(33-27-16)12-3-5-13(22)6-4-12/h3-9H,1-2H3,(H2,23,24,25,28,31,32)
• InChI Key: TXOWOHGBMPMUGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC3=C(ON=C3C=C2)C4=CC=C(C=C4)Cl)C(=O)NC5=NC(=NS5)NC(=O)C
• Molecular Formula: C21H15ClN8O3S
• Molecular Weight: 494.9 g/mol

Description

N-[3-(acetylamino)-1,2,4-thiadiazol-5-yl]-1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H15ClN8O3S and its molecular weight is 494.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of derivatives related to N-[3-(acetylamino)-1,2,4-thiadiazol-5-yl]-1-[3-(4-chlorophenyl)-2,1-benzoxazol-5-yl]-5-methyl-1H-1,2,3-triazole-4-carboxamide often involves complex reactions that yield compounds with potential biological activities. For instance, the reaction of 1-chloro-1,4-diphenyl-2,3-diazabutadiene with thiosemicarbazide derivatives leads to the formation of various thiadiazoline and triazolyl-thiadiazolines, highlighting the synthetic versatility of thiadiazole derivatives (Moss & Taylor, 1982). These synthetic pathways underscore the chemical reactivity and potential for generating a wide array of compounds with diverse biological activities.

Potential Biological Applications

Research into the biological activities of compounds containing thiadiazole, triazole, and benzoxazole moieties has demonstrated promising results across various studies. For example, novel 2-[[(benzoxazole/benzimidazole-2-yl)sulfanyl]acetylamino]thiazoles derivatives have been synthesized and shown to exhibit significant antimicrobial activities against a range of microorganisms, indicating potential applications in developing new antimicrobial agents (Kaplancıklı et al., 2004). Similarly, other studies have focused on the synthesis and antibacterial screening of thiadiazoles, triazoles, and oxadiazoles, further supporting the potential of these compounds in medicinal chemistry (Deshmukh et al., 2017).

Anticancer Potential

The exploration of thiadiazole derivatives for anticancer activity has led to the identification of compounds with promising anticancer properties. For example, some newly synthesized thiadiazole, selenadiazole, and triazolopyrimidine derivatives containing benzoxazole or benzothiazole moieties have been screened for anticancer activity, revealing potential against certain cancer tumors (Abdelall et al., 2010). This highlights the potential of these compounds in oncological research and therapy development.